Cas no 933748-01-7 (1H-Benzimidazole-6-ethanamine, 2-methyl-)

• Product Name: 1H-Benzimidazole-6-ethanamine, 2-methyl-
• CAS No: 933748-01-7
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD14536678
• CID: 854367
• PubChem ID: 45120664
• Update Time: 2025-07-15

1H-Benzimidazole-6-ethanamine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-ethanamine, 2-methyl-
• 2-(2-Methyl-1H-benzo[d]imidazol-5-yl)ethanamine
• 2-(2-methyl-3H-benzimidazol-5-yl)ethanamine
• 2-(2-Methyl-1H-benzoimidazol-5-yl)-ethylamine
• 2-(2-Methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine
• DTXSID20669052
• SB40051
• 1H-Benzimidazole-6-ethanamine, 2-methyl-
• 2-(2-Methyl-1H-benzimidazol-6-yl)ethan-1-amine
• SCHEMBL16307576
• 2-methyl-1h-benzimidazole-6-ethanamine
• 933748-01-7

• MDL： MFCD14536678
• Inchi： 1S/C10H13N3/c1-7-12-9-3-2-8(4-5-11)6-10(9)13-7/h2-3,6H,4-5,11H2,1H3,(H,12,13)
• InChI Key： AHEACQPUGPABGN-UHFFFAOYSA-N
• SMILES： N1C(C)=NC2C=CC(=CC1=2)CCN

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 414.7±20.0 °C at 760 mmHg
• Flash Point: 233.9±9.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1H-Benzimidazole-6-ethanamine, 2-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)